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Introduction
UNC6934 is a potent and selective chemical probe that targets the N-terminal PWWP domain

of the histone methyltransferase NSD2 (Nuclear Receptor Binding SET Domain Protein 2), also

known as MMSET or WHSC1.[1][2][3] NSD2 is the primary enzyme responsible for histone H3

lysine 36 dimethylation (H3K36me2), a key epigenetic mark associated with active gene

transcription.[1][4] UNC6934 competitively binds to the H3K36me2 binding pocket of the NSD2

PWWP1 domain, thereby antagonizing its interaction with nucleosomes.[1][5][6] A key cellular

consequence of UNC6934 treatment is the relocalization of NSD2 from the chromatin to the

nucleolus.[1][3]

UNC7145 is a structurally related, inactive analog of UNC6934 and serves as an ideal negative

control for experiments.[1][2][7] The only structural difference is the replacement of a

cyclopropyl group in UNC6934 with an isopropyl group in UNC7145, which ablates its binding

to the NSD2 PWWP1 domain.[5] The use of UNC7145 alongside UNC6934 is critical for

distinguishing on-target effects from potential off-target or compound-specific artifacts.

These application notes provide detailed protocols for utilizing UNC6934 and UNC7145 in cell-

based assays to study NSD2 biology and function.
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Table 1: In Vitro and Cellular Activity of UNC6934 and
UNC7145

Parameter UNC6934 UNC7145 Assay Type Notes

Binding Affinity

(Kd)
80 ± 18 nM[2] Inactive[2]

Surface Plasmon

Resonance

(SPR)

Direct binding to

NSD2-PWWP1

domain.

Biochemical

IC50
104 ± 13 nM[7] > 20 µM[5] AlphaScreen

Inhibition of

NSD2-PWWP1

binding to

H3K36me2

nucleosomes.

Cellular EC50
1.23 ± 0.25

µM[7]
Inactive[7]

NanoBRET

(U2OS cells)

Disruption of

NSD2-PWWP1

interaction with

histone H3.3 in

live cells.

Cellular Target

Engagement

Selective for

NSD2[7]

No significant

protein

displacement[7]

Chemical

Proteomics

(KMS-11 lysates)

UNC6934

selectively pulls

down NSD2.

Table 2: Selectivity Profile of UNC6934 and UNC7145
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Target Family UNC6934 UNC7145 Assay Type Notes

PWWP Domains

Selective for

NSD2-PWWP1

over 15 other

human PWWP

domains[7][8]

Inactive against

all tested PWWP

domains[7]

Differential

Scanning

Fluorimetry

(DSF)

Tested at 100

µM.

Methyltransferas

es

No inhibition of

33 tested

methyltransferas

es, including

NSD1, NSD2,

NSD3, and

SETD2[7][8]

Inactive against

all tested

methyltransferas

es[7]

Radiometric

Assay

Tested at 1 and

10 µM.

CNS

Receptors/Trans

porters

Ki = 1.4 ± 0.8 µM

for serotonin

transporter[7][8]

Not reported
Radioligand

Binding Assay

Profiled against a

panel of 90

targets.

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the mechanism of action of UNC6934 and a general

experimental workflow for its use.
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Nucleus

Treatment Cellular Effect

NSD2 PWWP1 Domain contains H3K36me2 on Chromatin binds to

NSD2 dissociates
from ChromatinUNC6934

 inhibits binding

NSD2 relocalizes
to Nucleolus

 leading to

Assay Options

Cell Culture
(e.g., U2OS, KMS-11)

Treat with UNC6934,
UNC7145 (control), or DMSO (vehicle)

Incubate for desired time
(e.g., 4-72 hours)

Harvest Cells

Downstream Assays

Western Blot Immunoprecipitation Chromatin Immunoprecipitation Immunofluorescence
Microscopy Cell Viability Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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